2-Hexynyl-NECA
2-Hexynyl-NECA
Selective A2A receptor agonist (Ki = 2.2 nM). Shows good selectivity for A2A over A1 receptors. Displays antiaggregatory activity. Increases cAMP accumulation (EC50 = 43 nM) and inhibits superoxide anion production (EC50 = 3.63 nM) in neutrophils.
Brand Name:
Vulcanchem
CAS No.:
141018-30-6
VCID:
VC20808052
InChI:
InChI=1S/C18H24N6O4/c1-3-5-6-7-8-10-22-15(19)11-16(23-10)24(9-21-11)18-13(26)12(25)14(28-18)17(27)20-4-2/h9,12-14,18,25-26H,3-6H2,1-2H3,(H,20,27)(H2,19,22,23)/t12-,13+,14-,18+/m0/s1
SMILES:
CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N
Molecular Formula:
C18H24N6O4
Molecular Weight:
388.4 g/mol
2-Hexynyl-NECA
CAS No.: 141018-30-6
Cat. No.: VC20808052
Molecular Formula: C18H24N6O4
Molecular Weight: 388.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective A2A receptor agonist (Ki = 2.2 nM). Shows good selectivity for A2A over A1 receptors. Displays antiaggregatory activity. Increases cAMP accumulation (EC50 = 43 nM) and inhibits superoxide anion production (EC50 = 3.63 nM) in neutrophils. |
|---|---|
| CAS No. | 141018-30-6 |
| Molecular Formula | C18H24N6O4 |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-5-(6-amino-2-hex-1-ynylpurin-9-yl)-N-ethyl-3,4-dihydroxyoxolane-2-carboxamide |
| Standard InChI | InChI=1S/C18H24N6O4/c1-3-5-6-7-8-10-22-15(19)11-16(23-10)24(9-21-11)18-13(26)12(25)14(28-18)17(27)20-4-2/h9,12-14,18,25-26H,3-6H2,1-2H3,(H,20,27)(H2,19,22,23)/t12-,13+,14-,18+/m0/s1 |
| Standard InChI Key | FDEACFAXFCKCHZ-MOROJQBDSA-N |
| Isomeric SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)C(=O)NCC)O)O)N |
| SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N |
| Canonical SMILES | CCCCC#CC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(=O)NCC)O)O)N |
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